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Compound of Interest

Compound Name: Methyllycaconitine citrate

Cat. No.: B10768466 Get Quote

Technical Support Center: Methyllycaconitine
Citrate
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability of frozen Methyllycaconitine (MLA) citrate

aliquots.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for long-term storage of Methyllycaconitine citrate?

For long-term stability, Methyllycaconitine citrate powder should be stored at -20°C, where it

can remain stable for up to four years.[1][2] Once dissolved into a stock solution, it is crucial to

aliquot the solution and store it at -80°C to prevent degradation from repeated freeze-thaw

cycles.[1][3]

Q2: How long are frozen aliquots of Methyllycaconitine citrate stable?

The stability of frozen MLA citrate aliquots is dependent on the storage temperature. Stock

solutions are generally stable for up to one year when stored at -80°C and for about one month

when stored at -20°C.[1] For optimal results, it is recommended to use the aliquots within six

months of storage at -80°C.[3]
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Q3: What are the recommended solvents for preparing Methyllycaconitine citrate stock

solutions?

Methyllycaconitine citrate is soluble in both water and DMSO, with a maximum concentration

of 100 mM in each.[4][5][6] The choice of solvent will depend on the specific requirements of

your experiment.

Q4: How many times can I freeze and thaw my Methyllycaconitine citrate aliquots?

To maintain the integrity of the compound, it is strongly recommended to avoid repeated

freeze-thaw cycles.[1][3] Ideally, aliquots should be prepared for single-use to ensure the

highest quality and consistency in experimental results.

Data Presentation: Stability of Methyllycaconitine
Citrate

Storage Form Storage Temperature
Recommended Duration of
Storage

Powder -20°C Up to 4 years[1][2]

Stock Solution -80°C 6 months to 1 year[1][3]

Stock Solution -20°C 1 month[1][3][6]

Experimental Protocols
Protocol for Preparation and Storage of Methyllycaconitine Citrate Aliquots

Reconstitution: Allow the vial of MLA citrate powder to equilibrate to room temperature before

opening. Reconstitute the powder in the desired solvent (e.g., sterile water or DMSO) to the

target concentration (e.g., 10 mM). Gently vortex or sonicate the vial to ensure the

compound is fully dissolved. For higher solubility, the tube can be warmed to 37°C and

sonicated for a short period.[5]

Aliquoting: Dispense the stock solution into smaller, single-use volumes in sterile, low-

retention microcentrifuge tubes. The volume of each aliquot should be appropriate for a

single experiment to avoid partial use and subsequent refreezing.
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Storage: Immediately store the aliquots at -80°C for long-term storage. Ensure the tubes are

clearly labeled with the compound name, concentration, solvent, and date of preparation.

Thawing: When ready to use, thaw a single aliquot at room temperature. Once thawed,

vortex gently before further dilution into your experimental buffer or media. Do not refreeze

any unused portion of the thawed aliquot.

Mandatory Visualization
α7 Nicotinic Acetylcholine Receptor Signaling and MLA Inhibition

Methyllycaconitine citrate is a potent and selective antagonist of the α7 nicotinic

acetylcholine receptor (α7-nAChR).[3][7] The following diagram illustrates the signaling

pathway initiated by the activation of this receptor and the point of inhibition by MLA.

Cell Membrane

Extracellular
Intracellular Signaling

α7-nAChR Ca²⁺ InfluxLeads to
Acetylcholine

(Agonist) Activates

Methyllycaconitine
(Antagonist)

Inhibits
PI3K/Akt Pathway

JAK2/STAT3 Pathway
Cellular Responses

(e.g., Neuroprotection, Anti-inflammation)

Click to download full resolution via product page

α7-nAChR signaling pathway and MLA inhibition.
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Issue Possible Cause(s) Recommended Solution(s)

Loss of compound activity or

inconsistent results

1. Degradation due to multiple

freeze-thaw cycles. 2.

Improper storage temperature

or duration. 3. Instability in the

experimental buffer or media.

1. Use fresh, single-use

aliquots for each experiment.

2. Ensure aliquots are stored

at -80°C and used within the

recommended timeframe. 3.

Perform a stability check of

MLA in your experimental

medium by incubating it for the

duration of your assay and

then testing its activity.

Precipitation observed upon

thawing

1. The concentration of the

stock solution is too high. 2.

The solvent is not suitable for

the storage temperature.

1. Prepare a new stock

solution at a lower

concentration. 2. Ensure

complete dissolution by gentle

warming (37°C) and vortexing

before use. If the issue

persists, consider an

alternative solvent if

compatible with your

experimental design.

Variability between different

batches of aliquots

1. Inconsistent pipetting during

aliquotting. 2. Evaporation of

solvent from the stock solution

during handling.

1. Use calibrated pipettes and

ensure consistent technique

when preparing aliquots. 2.

Minimize the time the stock

solution is open to the air.

Work quickly and cap the vial

tightly between dispensing

aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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